Cas no 1552088-16-0 (3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride)

• Product Name: 3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride
• CAS No: 1552088-16-0
• MF: C₁₃H₁₅ClF₃N₃O
• MW: 321.725912332535
• CID: 4701835
• Update Time: 2025-06-13

3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-4-yl)-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
• 3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride

• Inchi： 1S/C13H14F3N3O.ClH/c14-13(15,16)8-1-2-11-10(7-8)18-12(20)19(11)9-3-5-17-6-4-9;/h1-2,7,9,17H,3-6H2,(H,18,20);1H
• InChI Key： HVOLOJWYZHKPAP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2=C(C=1)NC(N2C1CCNCC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 382
• Topological Polar Surface Area: 44.4

Additional information on 3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride

Comprehensive Overview of 3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride (CAS No. 1552088-16-0)

The compound 3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride (CAS No. 1552088-16-0) is a benzimidazole derivative with significant potential in pharmaceutical research and development. This molecule features a piperidine ring and a trifluoromethyl group, which are critical for its biological activity. Researchers are increasingly interested in this compound due to its structural uniqueness and potential applications in drug discovery and medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for targeted therapies and precision medicine. The benzimidazole core of this compound is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. The addition of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a promising candidate for further study. Scientists are exploring its potential in central nervous system (CNS) disorders, oncology, and infectious diseases.

One of the most frequently asked questions about 3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride is its synthesis route and mechanism of action. While detailed synthetic protocols are often proprietary, published literature suggests that this compound can be prepared through multi-step organic reactions involving condensation and cyclization techniques. Its pharmacokinetic properties, such as bioavailability and half-life, are also areas of active investigation.

The piperidine moiety in this compound is a key structural feature that contributes to its binding affinity for various biological targets. Piperidine-containing compounds are known to interact with G-protein-coupled receptors (GPCRs) and ion channels, which are critical in neurological and cardiovascular research. This has led to a growing interest in structure-activity relationship (SAR) studies to optimize its efficacy and selectivity.

Another hot topic in the scientific community is the role of fluorinated compounds in modern drug design. The trifluoromethyl group in 3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride is a prime example of how fluorine atoms can improve a molecule's drug-like properties. Fluorination often enhances metabolic stability, membrane permeability, and target engagement, making it a valuable strategy in lead optimization.

From an SEO perspective, this compound is often searched in conjunction with terms like "benzimidazole derivatives", "piperidine-based drugs", and "trifluoromethyl applications in medicine". These long-tail keywords reflect the diverse interests of researchers and industry professionals. Additionally, queries about its patent status, clinical trials, and supplier information are common, indicating its commercial relevance.

In conclusion, 3-Piperidin-4-yl-6-(trifluoromethyl)-1H-benzimidazol-2-one;hydrochloride (CAS No. 1552088-16-0) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structural features and potential therapeutic applications make it a compound worth watching in the coming years. As the scientific community continues to unravel its properties, this molecule may pave the way for next-generation therapeutics in various disease areas.